molecular formula C10F20O5 B1224359 Perfluoro-15-crown-5 CAS No. 97571-69-2

Perfluoro-15-crown-5

Cat. No. B1224359
CAS RN: 97571-69-2
M. Wt: 580.07 g/mol
InChI Key: CAKZCCWLOCDNJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of Perfluoro-15-crown-5 and related perfluoro macrocycles involves controlled elemental fluorination processes. These macrocycles are recognized for their stability and potential for various applications due to their weaker basic nature compared to their hydrocarbon analogues. The synthesis of specific isomers, such as the perfluorocyclohexano-15-crown-5 ether, has been achieved using the LaMar fluorination technique, highlighting the compound's versatility and the precision required in its production (Lin et al., 1993).

Molecular Structure Analysis

This compound's molecular structure, characterized by its fluorinated crown ether ring, enables the formation of complexes with various metal ions. The electron-withdrawing fluorine atoms significantly affect its binding properties. Studies involving X-ray crystallography and spectroscopic methods are essential for understanding the compound's coordination chemistry and structure in complexes (Pochekutova et al., 2018).

Chemical Reactions and Properties

The chemical reactivity of This compound is influenced by its perfluorinated structure, which leads to unique interactions with cations and anions. For example, it has been shown to interact weakly with monocations like Na(+) and K(+), with formal complexation constants determined through studies using NMR spectroscopy and ion-selective electrodes (Lai et al., 2010).

Physical Properties Analysis

The physical properties of This compound are defined by its high stability and solubility characteristics, which differ significantly from its hydrocarbon counterparts due to the presence of fluorine atoms. These properties are critical for its applications in various domains, including materials science and analytical chemistry.

Chemical Properties Analysis

This compound exhibits chemical properties distinct from other crown ethers, primarily due to its perfluorinated structure. Its ability to form complexes with cations and anions, albeit with weak binding affinity to cations, showcases its potential in sensor technology and ion-selective applications. Additionally, its interaction with specific metal ions and the resulting complexation behaviors underline its importance in coordination chemistry and potential industrial applications.

Scientific Research Applications

Cation-Coordinating Properties

Perfluoro-15-crown-5 demonstrates notable coordinative properties with monocations. Studies utilizing (19)F NMR spectroscopy and ion-selective electrodes revealed its weak but significant interaction with Na(+) and K(+) ions. This finding is attributed to the strong electron-withdrawing nature of the fluorine atoms in the perfluorocrown ether, indicating its potential application in ion-sensing and -binding technologies (Lai et al., 2010).

Synthesis and Stability of Perfluoro Macrocycles

This compound, among other perfluoro macrocycles, is synthesized via controlled elemental fluorination. Despite being weaker bases than their hydrocarbon analogues, these perfluoromacrocycles are very stable and show a high affinity for binding certain anions over cations. This characteristic points towards their potential applications in areas requiring stable and selective ion-binding agents (Lin et al., 1994).

Application in Magnetic Resonance Spectroscopy

This compound ether is used in nuclear magnetic resonance spectroscopy, especially for biopsied tissue analysis. Its 20 magnetically similar fluorine atoms provide an enhanced signal-to-noise ratio, thereby offering improved diagnostic resolution. This property makes it an invaluable tool in the field of medical imaging and diagnostics (Schweighardt & Rubertone, 1993).

Enhancing 19F MRI Imaging

This compound ether is utilized in enhancing 19F MRI imaging. Its long biological retention is a vital characteristic for inflammation imaging and quantitative cell tracking. The use of multi-core PLGA nanoparticles entrapping this ether can significantly reduce its half-life in vivo, making it a promising agent in translational imaging, therapy, and diagnostics (Staal et al., 2020).

In Vivo Tissue Oxygen Tension Measurements

The ether is instrumental in measuring in vivo partial oxygen pressure in tumours, contributing to the understanding of tumor oxygenation in different stages of growth, regression, and relapse. This application is significant for optimizing the timing of chemotherapy and radiotherapy in hormone-dependent tumours (McNab et al., 2004).

Mechanism of Action

Target of Action

Perfluoro-15-crown-5 (PFCE) is primarily used in the field of biomedical imaging, where it targets dendritic cells . Dendritic cells are antigen-presenting cells found in almost all peripheral tissues and in primary/secondary lymphoid organs . They play a crucial role in initiating and modulating adaptive immune responses against bacteria, viruses, allergens, and tumor antigens .

Mode of Action

PFCE interacts with its targets through a process known as fluorine-19 magnetic resonance imaging (19F MRI) . This technique allows for the direct measurement of 19F compounds without any background signal . PFCE, a commonly used perfluorocarbon (PFC), contains 20 equivalent 19F spins that generate a single resonance in NMR imaging . This singlet simplifies its images such that no chemical shift–induced artifact is expected .

Biochemical Pathways

The primary biochemical pathway affected by PFCE involves the immune response . In the presence of inflammation, mature dendritic cells migrate to the draining lymph nodes . During migration, the antigens are processed into small peptides bound to the major histocompatibility complex (MHC) on the surface of the dendritic cells . At the lymph nodes, mature dendritic cells present the MHC-peptide complex to naïve T cells to activate them . After activation, a series of immune responses are completed through the interactions of T cells with other cells and molecules .

Pharmacokinetics

The pharmacokinetics of PFCE involve its absorption, distribution, metabolism, and excretion (ADME) properties. Inside the body, the PFCE particles are cleared from circulation by phagocytes/macrophages or by respiration within several hours or days, depending on the administered dose, particle size, and PFCs .

Result of Action

The result of PFCE’s action is the activation of the immune response . By targeting dendritic cells and using 19F MRI, PFCE allows for the non-invasive tracking of these cells . This tracking is crucial as the migratory properties of dendritic cells are directly related to their function . Therefore, the use of PFCE can enhance the effectiveness of clinical trials aimed at treating cancers and immunological disorders .

Safety and Hazards

Perfluoro-15-crown-5 is irritating to skin, eyes, and the respiratory system. It may have harmful effects if inhaled or swallowed. Prolonged exposure should be avoided .

Future Directions

Perfluoro-15-crown-5 has been used in many clinical trials to treat cancers and immunological disorders . Because the migratory properties of dendritic cells are directly related to their function, non-invasive tracking of these cells becomes very important to clinic applications . Therefore, the future of this compound lies in its potential use in medical imaging and diagnostics .

properties

IUPAC Name

2,2,3,3,5,5,6,6,8,8,9,9,11,11,12,12,14,14,15,15-icosafluoro-1,4,7,10,13-pentaoxacyclopentadecane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10F20O5/c11-1(12)2(13,14)32-5(19,20)6(21,22)34-9(27,28)10(29,30)35-8(25,26)7(23,24)33-4(17,18)3(15,16)31-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CAKZCCWLOCDNJK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1(C(OC(C(OC(C(OC(C(OC(C(O1)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10F20O5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10379779
Record name Perfluoro-15-crown-5-ether
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10379779
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

580.07 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

97571-69-2
Record name Perfluoro-15-crown-5-ether
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10379779
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Icosafluoro-15-crown 5-Ether
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Q & A

ANone: Based on the provided research, Perfluoro-15-crown-5 does not appear to have specific biological targets like traditional drugs. Its primary mechanism of action relies on its physicochemical properties, particularly its ability to dissolve large amounts of oxygen and its distinct fluorine-19 (19F) nuclear magnetic resonance (NMR) signal. []

ANone: Its molecular formula is C10F20O5, and its molecular weight is 572.12 g/mol. []

ANone: Yes, its most significant characteristic is its single, narrow resonance in 19F NMR spectra due to the 20 chemically equivalent fluorine atoms. This property is advantageous for 19F magnetic resonance imaging (MRI) applications as it provides high sensitivity without chemical shift artifacts. [, ]

ANone: Its applications primarily stem from its oxygen-carrying capacity and its utility as a contrast agent in 19F MRI. This makes it valuable for research in areas like: * Monitoring tissue oxygenation: The ability of this compound to alter its 19F NMR relaxation properties in response to oxygen concentration enables its use in measuring oxygen tension in various settings, including tumors, tissue-engineered grafts, and during retinal development. [, , ] * Cell tracking: this compound can be incorporated into nanoparticles or emulsions that are taken up by cells, allowing researchers to track cell migration and distribution in vivo using 19F MRI. This has significant implications for studying stem cell therapies, immune responses, and cancer metastasis. [, , , ] * Inflammation imaging: Macrophages involved in inflammatory responses readily engulf this compound-containing particles. This property allows researchers to visualize and monitor inflammation in various conditions, including organ transplant rejection and colitis. [, , ]

ANone: Based on the provided research, this compound is not typically used as a catalyst. Its applications primarily rely on its physical properties rather than its reactivity.

ANone: While the provided research doesn't explicitly detail computational studies on this compound, computational chemistry techniques can be valuable for understanding its interactions with different environments and for designing novel formulations. These techniques may include molecular dynamics simulations to study its behavior in biological systems, quantum chemical calculations to explore its electronic structure, and quantitative structure-activity relationship (QSAR) modeling to predict its properties based on structural features.

ANone: The research highlights the use of nanoemulsions and nanoparticles as primary formulation strategies for this compound. * Nanoemulsions: this compound can be dispersed in an aqueous solution with the help of surfactants to form stable nanoemulsions. The size and stability of these emulsions are crucial for their biodistribution, cellular uptake, and applications in imaging and drug delivery. [, , ] * Nanoparticles: this compound can be encapsulated within various nanoparticle systems, such as PLGA nanoparticles or mesoporous silica nanoparticles, to improve its stability, biocompatibility, and targeting capabilities. The choice of nanoparticle system depends on the specific application and desired properties. [, , , , ]

ANone: The stability of this compound formulations depends on factors like the type of surfactant or encapsulating material, particle size, and storage conditions. Researchers optimize these parameters to ensure long-term stability, prevent aggregation, and maintain desired physicochemical properties for specific applications. [, , , ]

ANone: Although the research provided doesn't specify regulations for this compound, it's crucial to consult relevant safety data sheets and follow established laboratory safety procedures when handling any chemical. For potential clinical translation, strict adherence to Good Manufacturing Practices (GMP) during production and thorough preclinical safety and efficacy assessments are mandatory. Regulatory bodies like the FDA in the United States or the EMA in Europe provide guidelines and approvals for new drug products, including those incorporating novel excipients or contrast agents.

ANone: this compound, when administered intravenously as an emulsion, exhibits a long biological half-life, especially in organs like the liver and spleen. This is attributed to its uptake by the reticuloendothelial system. [, , ]

ANone: The provided research primarily focuses on intravenous and intratracheal administration of this compound formulations. Intravenous injection leads to systemic circulation, while intratracheal delivery targets the lungs. The choice of route depends on the specific research question and the target organ or tissue of interest. [, , ]

ANone: The research highlights the use of various in vitro and in vivo models to evaluate this compound. * In vitro: Cell culture models, including fibroblasts, neuroblastoma cells, and dendritic cells, have been used to assess cellular uptake, biocompatibility, and impact on cell function. [] * In vivo: Rodent models, primarily mice and rats, are commonly employed. These include tumor models (e.g., glioma, breast cancer) to assess tumor oxygenation and therapeutic efficacy, organ transplant models (e.g., heart, kidney) to study rejection, and models of inflammation (e.g., ear clip injury) to visualize inflammatory responses. [, , , , , ]

ANone: Based on the provided research, this compound doesn't appear to be susceptible to biological resistance mechanisms like those observed with traditional drugs. Its applications are based on its physicochemical properties and its use as a contrast agent or delivery vehicle, not on targeting specific biological pathways that could be subject to resistance development.

ANone: this compound-loaded nanoparticles can be functionalized with targeting ligands, such as antibodies or peptides, to enhance their delivery to specific cells or tissues. For instance, conjugating nanoparticles with ligands specific to tumor markers can improve drug accumulation in tumors, potentially increasing therapeutic efficacy while minimizing off-target effects. []

ANone: While this compound itself may not be a biomarker, its use in 19F MRI could provide valuable information for monitoring disease progression and treatment response. For example, changes in 19F MRI signal intensity in specific tissues could reflect alterations in cellular activity, oxygenation, or inflammation, which could be used as surrogate markers for disease status or treatment efficacy. [, ]

ANone: The primary analytical technique employed is 19F NMR, both in spectroscopy and imaging (MRI) modalities. It's also coupled with conventional proton (1H) MRI for anatomical context. Other methods like dynamic light scattering (DLS) can determine the size distribution of this compound-containing nanoparticles. [, , , ]

ANone: While the provided research focuses on biomedical applications, it is crucial to consider the environmental impact of any chemical entity. Perfluorinated compounds, in general, are known for their persistence and potential bioaccumulation in the environment. Evaluating the degradation pathways, environmental fate, and ecotoxicological effects of this compound is essential to ensure its safe and sustainable use. []

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.